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Compound of Interest

Compound Name: 4-Isopropylphenol

Cat. No.: B134273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Isopropylphenol, a significant
organic compound with applications in various chemical syntheses. This document details its
molecular structure, physicochemical properties, and a complete experimental protocol for its
synthesis via Friedel-Crafts alkylation.

Molecular Structure and Identification

4-1sopropylphenol, also known as p-cumenol, is an aromatic organic compound. Its structure
consists of a phenol ring substituted with an isopropyl group at the para (4) position. The
presence of the hydroxyl (-OH) group on the aromatic ring classifies it as a phenol, imparting it
with weakly acidic properties.

The molecular formula for 4-Isopropylphenol is CoH120.[1] Its structure is confirmed through
various spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Infrared
(IR) spectroscopy, as well as Mass Spectrometry (MS).
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Identifier Value

IUPAC Name 4-(Propan-2-yl)phenol[2]
CAS Number 99-89-8[2]

Molecular Weight 136.19 g/mol [3]

Molecular Formula CoH120[1]

Appearance White solid[2]

Melting Point 62 °C[2]

Boiling Point 230 °C[2]

SMILES CC(C)C1=CC=C(C=C1)0[2]

INChI=1S/C9H120/c1-7(2)8-3-5-9(10)6-4-8/h3-
7,10H,1-2H3[2]

InChl

Spectroscopic Data for Structural Elucidation

The structural characterization of 4-lsopropylphenol is accomplished through a combination of
spectroscopic techniques. Below is a summary of typical data obtained from these analyses.
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Technique Data

Spectral data reveals characteristic peaks for
1H NMR the aromatic protons, the methine proton of the

isopropy! group, and the methyl protons.

The carbon spectrum shows distinct signals for
the aromatic carbons, including the carbon

13C NMR bearing the hydroxyl group and the isopropyl
substituent, as well as the carbons of the

isopropyl group itself.

The IR spectrum exhibits a broad absorption
band characteristic of the phenolic -OH

IR Spectroscopy stretching, along with peaks corresponding to C-
H aromatic and aliphatic stretching, and C=C

aromatic ring vibrations.

The mass spectrum typically shows a molecular
Mass Spectrometry ion peak corresponding to the molecular weight

of the compound.

Synthesis of 4-Isopropylphenol via Friedel-Crafts
Alkylation

4-Isopropylphenol is commonly synthesized through the Friedel-Crafts alkylation of phenol
with propene.[2] This electrophilic aromatic substitution reaction is typically catalyzed by a
Lewis acid, such as aluminum chloride (AICI3), or a strong Brgnsted acid.[4][5] The reaction
proceeds through the formation of an isopropyl carbocation from propene, which then attacks
the electron-rich phenol ring. The hydroxyl group of phenol is an ortho-, para-director, leading
to the formation of both 2-isopropylphenol and 4-isopropylphenol. The para isomer is
generally the major product due to steric hindrance at the ortho position.

Experimental Protocol: Synthesis of 4-Isopropylphenol

This protocol describes a general laboratory procedure for the synthesis of 4-lsopropylphenol.

Materials:
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e Phenol

e Propene (gas or liquid)

e Lewis acid catalyst (e.g., Aluminum chloride, AICI3)

e Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3) solution, saturated

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

» Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a gas inlet tube, dissolve phenol in an appropriate anhydrous solvent.

o Catalyst Addition: Carefully add the Lewis acid catalyst (e.g., AlCIs) to the stirred solution.
The reaction is exothermic, so cooling in an ice bath may be necessary.

» Alkylation: Bubble propene gas through the solution at a controlled rate. Alternatively, if using
liquid propene, add it dropwise. Maintain the reaction temperature as recommended by
specific literature procedures, often ranging from room temperature to slightly elevated
temperatures.

o Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

e Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture
over crushed ice and acidify with dilute hydrochloric acid to decompose the catalyst-phenol
complex.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent (e.g., diethyl ether).
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» Washing: Wash the organic layer successively with water, a saturated sodium bicarbonate
solution to remove any unreacted phenol, and finally with brine.

» Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

» Solvent Removal: Remove the solvent using a rotary evaporator.

 Purification: Purify the crude product by fractional distillation under reduced pressure or by
column chromatography on silica gel to separate the 4-isopropylphenol from the ortho
isomer and any other byproducts.[3]

Characterization: Confirm the identity and purity of the synthesized 4-Isopropylphenol using
1H NMR, 3C NMR, IR spectroscopy, and Mass Spectrometry, and compare the obtained data
with literature values.

Reaction Mechanism: Friedel-Crafts Alkylation of
Phenol

The following diagram illustrates the mechanism for the synthesis of 4-lsopropylphenol.

Step 1: Formation of the Electrophile
H2C=CH-CHs +H*
Propene

H* + Isopropyl Carbocation Resonance-stabilized

(from catalyst) intermediate (arenium ion) ( )

Step 2: Electrophilic Attack

- H* (catalyst regeneration) | Step 3: Deprotonation

Click to download full resolution via product page

Caption: Synthesis of 4-lsopropylphenol via Friedel-Crafts alkylation of phenol with propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

